
Essential Safety and Logistics for Handling
Ethyl Octanoate-d15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Ethyl octanoate-d15.

This document provides immediate, essential safety and logistical information, including

detailed operational and disposal plans to foster a secure and efficient research environment.

Chemical and Physical Properties

A clear understanding of the properties of Ethyl octanoate-d15 is the first step toward safe

handling.
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Property Value

Molecular Formula C₁₀H₅D₁₅O₂[1]

Molecular Weight 187.36 g/mol [1]

Physical State Liquid[2]

Appearance Colorless liquid[2]

Boiling Point 206 - 208 °C (403 - 406 °F)[2]

Melting Point -47 °C (-53 °F)

Flash Point 75 °C (167 °F)

Density 0.867 g/cm³

Water Solubility 0.07 g/L

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl octanoate-d15 is classified as a combustible liquid that can cause skin and serious eye

irritation. Adherence to proper PPE protocols is mandatory to minimize exposure and ensure

personal safety.

Hazard Required PPE

Skin Contact

Chemical-resistant gloves (nitrile rubber is

suitable for intermittent contact), lab coat (fire-

resistant recommended).

Eye Contact

Safety glasses with side shields or chemical

splash goggles. A face shield should be worn

when there is a significant risk of splashing.

Inhalation

Use in a well-ventilated area or under a

chemical fume hood. A respirator may be

necessary if vapor concentrations are high.

Ingestion Do not eat, drink, or smoke in laboratory areas.
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Experimental Workflow for Handling Ethyl
Octanoate-d15
The following diagram outlines the standard operating procedure for the safe handling of Ethyl
octanoate-d15 in a laboratory setting.

Caption: Workflow for Safe Handling of Ethyl octanoate-d15.

Procedural Guidance for Safe Operations
Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition.

Keep containers tightly closed when not in use.

While deuterated compounds are generally stable, they should be protected from light and

moisture to prevent degradation. Storing in amber vials or other light-protecting containers is

recommended.

Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

All handling of Ethyl octanoate-d15 should be conducted in a well-ventilated chemical fume

hood to minimize inhalation exposure.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use personal protective equipment as specified in the table above.

First Aid Measures:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.
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After skin contact: Wash off with soap and plenty of water.

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

advice.

Disposal Plan
Proper disposal of Ethyl octanoate-d15 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Ethyl octanoate-d15, including unused product and

contaminated materials (e.g., pipette tips, gloves), in a designated, clearly labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office. Used and waste solvents should be kept

separate.

Disposal Procedure:

Dispose of the hazardous waste through your institution's certified hazardous waste disposal

program.

Follow all local, state, and federal regulations for the disposal of flammable liquid chemical

waste.

Deuterated compounds are valuable and some suppliers may offer a return program for

depleted heavy water. While this is more common for solvents like D₂O, it is worth inquiring

about recycling or take-back programs for other deuterated compounds to promote

sustainability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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